Cas no 179033-23-9 (4,5,6,7-Tetrabromo-2-(2,6-dioxo-3-piperidyl)isoindoline-1,3-dione)

• Product Name: 4,5,6,7-Tetrabromo-2-(2,6-dioxo-3-piperidyl)isoindoline-1,3-dione
• CAS No: 179033-23-9
• MF: C₁₃H₆Br₄N₂O₄
• MW: 573.813740253448
• CID: 5522416
• Update Time: 2025-06-09

4,5,6,7-Tetrabromo-2-(2,6-dioxo-3-piperidyl)isoindoline-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-Tetrabromo-2-(2,6-dioxo-3-piperidinyl)-1H-isoindole-1,3(2H)-dione
• 4,5,6,7-Tetrabromo-2-(2,6-dioxo-3-piperidyl)isoindoline-1,3-dione

• Inchi： 1S/C13H6Br4N2O4/c14-7-5-6(8(15)10(17)9(7)16)13(23)19(12(5)22)3-1-2-4(20)18-11(3)21/h3H,1-2H2,(H,18,20,21)
• InChI Key： BVMIOUFDYNWJLG-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C(Br)=C(Br)C(Br)=C2Br)C(=O)N1C1CCC(=O)NC1=O

Additional information on 4,5,6,7-Tetrabromo-2-(2,6-dioxo-3-piperidyl)isoindoline-1,3-dione

Recent Advances in the Study of 4,5,6,7-Tetrabromo-2-(2,6-dioxo-3-piperidyl)isoindoline-1,3-dione (CAS: 179033-23-9)

The compound 4,5,6,7-Tetrabromo-2-(2,6-dioxo-3-piperidyl)isoindoline-1,3-dione (CAS: 179033-23-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its tetrabrominated isoindoline-1,3-dione core and piperidyl-dione moiety, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and targeted protein degradation.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its efficacy as a cereblon (CRBN) modulator, highlighting its ability to selectively degrade target proteins via the ubiquitin-proteasome system. The tetrabrominated structure appears to enhance binding affinity to CRBN while maintaining specificity, a finding that could have significant implications for the development of novel proteolysis-targeting chimeras (PROTACs).

Structural-activity relationship (SAR) studies published in Bioorganic & Medicinal Chemistry Letters (2024) have provided valuable insights into the compound's pharmacophore. Researchers identified that the bromine substitutions at positions 4,5,6,7 are critical for maintaining both solubility and target engagement, while modifications to the piperidyl-dione moiety significantly affect degradation kinetics. These findings are informing the design of next-generation derivatives with improved pharmacokinetic properties.

In oncology research, preliminary in vivo data presented at the 2024 AACR Annual Meeting showed that 179033-23-9 exhibits potent anti-proliferative effects against multiple myeloma cell lines, with an IC50 in the low micromolar range. The compound appears to preferentially degrade IKZF1/3 transcription factors, mirroring the mechanism of clinically approved immunomodulatory drugs (IMiDs) while potentially offering improved specificity.

From a chemical synthesis perspective, recent advancements in the scalable production of 179033-23-9 have been reported. A 2023 patent application (WO2023124567) describes an optimized five-step synthesis from commercially available tetrabromophthalic anhydride, achieving an overall yield of 42% with excellent purity (>99%). This development addresses previous challenges in large-scale production, making the compound more accessible for both research and potential clinical applications.

Ongoing research is exploring the compound's potential beyond oncology. A recent preprint (ChemRxiv 2024) suggests possible applications in inflammatory diseases, where 179033-23-9 demonstrates the ability to modulate cytokine production in macrophage models. This multi-faceted biological activity profile positions the compound as a valuable tool for both basic research and drug discovery efforts across multiple therapeutic areas.

As research progresses, several challenges remain to be addressed, including the optimization of drug-like properties and the full characterization of off-target effects. However, the growing body of evidence supports 4,5,6,7-Tetrabromo-2-(2,6-dioxo-3-piperidyl)isoindoline-1,3-dione as a promising chemical scaffold with significant potential for the development of novel therapeutic agents targeting protein homeostasis pathways.